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Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermodynamic data available for

niobium trifluoride (NbF₃). The information is compiled from a critical evaluation of

experimental data and computational modeling, offering a valuable resource for professionals

in research and development.

Thermodynamic Data of Niobium Trifluoride
The thermodynamic properties of solid niobium trifluoride have been assessed by coupling

density functional theory (DFT) with the CALPHAD (Calculation of Phase Diagrams) approach.

[1][2] The following table summarizes the key thermodynamic parameters for crystalline NbF₃

at standard conditions (298.15 K).[1]
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Property Symbol Value Units

Standard Enthalpy of

Formation
ΔfH⁰(298) -1176.91 kJ·mol⁻¹

Standard Entropy S⁰(298) 110.74 J·K⁻¹·mol⁻¹

Heat Capacity

(298.15-352 K)
Cₚ 39.579 + 0.1718·T J·K⁻¹·mol⁻¹

Heat Capacity (352-

3500 K)
Cₚ 99.801 + 0.0017·T J·K⁻¹·mol⁻¹

Experimental Protocols for Synthesis
Niobium trifluoride, a dark-blue crystalline substance, has been synthesized via several

methods since its first preparation in 1955.[1] The two primary experimental routes for obtaining

NbF₃ are detailed below.

Synthesis from Niobium Hydride and Hydrofluoric Acid
The inaugural synthesis of niobium trifluoride was achieved by reacting niobium hydride

(NbH₀.₇) with aqueous hydrofluoric acid (HF) at an elevated temperature.[1]

Experimental Workflow:

Niobium Hydride (NbH₀.₇)

Reaction at 843 K

Aqueous Hydrofluoric Acid (HF)

Niobium Trifluoride (NbF₃)
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Caption: Synthesis of NbF₃ from Niobium Hydride.

Synthesis via Disproportionation of Niobium
Tetrafluoride
A more common laboratory-scale synthesis involves the thermal disproportionation of niobium

tetrafluoride (NbF₄).[3][4] When heated in a vacuum, NbF₄ is stable between 275 °C and 325

°C.[3][4] However, at 350 °C, it rapidly disproportionates to yield niobium pentafluoride (NbF₅)

and niobium trifluoride (NbF₃).[3][4]

Reaction: 2NbF₄(s) → NbF₅(g) + NbF₃(s)[3][4]

Experimental Workflow:

Niobium Tetrafluoride (NbF₄)

Heat to 350 °C in vacuum

Separation of Products

Niobium Pentafluoride (NbF₅) (gaseous)

 Volatilization 

Niobium Trifluoride (NbF₃) (solid)

 Solid Residue 

Click to download full resolution via product page

Caption: Synthesis of NbF₃ via Disproportionation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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